Hydroxywighteone

• Molecular Formula: C20H18O6
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 5,7-dihydroxy-6-[(E)-4-hydroxy-3-methylbut-2-enyl]-3-(4-hydroxyphenyl)chromen-4-one
• InChI: InChI=1S/C20H18O6/c1-11(9-21)2-7-14-16(23)8-17-18(19(14)24)20(25)15(10-26-17)12-3-5-13(22)6-4-12/h2-6,8,10,21-24H,7,9H2,1H3/b11-2+
• InChI Key: AROTXIUFXQZGLT-BIIKFXOESA-N
• Isomeric SMILES: C/C(=C\CC1=C(C2=C(C=C1O)OC=C(C2=O)C3=CC=C(C=C3)O)O)/CO
• SMILES: CC(=CCC1=C(C2=C(C=C1O)OC=C(C2=O)C3=CC=C(C=C3)O)O)CO
• synonyms: 5,7,4'-trihydroxy-6-(3-hydroxymethyl-2-butenyl)isoflavone; glabrisoflavone; glabrizoflavone

Description

Hydroxywighteone is a natural product found in Glycyrrhiza glabra, Lupinus luteus, and Bolusanthus speciosus with data available.

Scientific Research Applications

Fluid Flow in Biomaterials

Research on biomaterials like hydroxyapatite, which is similar in structure to natural bone, has been instrumental in understanding fluid flow in materials with interconnected porosity. This has applications in evaluating factors that influence bone incorporation in porous scaffolds and implants (Swider et al., 2007).

Detection of Hydroxyl Radicals

Hydroxylation reactions, like those in terephthalic acid, are used to detect hydroxyl radicals in biological systems. This is important in studying reactions relevant to immunity and metabolism (Barreto et al., 1994).

Engine Performance and Emissions

Studies on hydroxy gas (HHO) in engines have shown its impact on exhaust emissions and engine performance, particularly in diesel engines. This research is significant for environmental and efficiency considerations in automotive engineering (Yilmaz et al., 2010).

Environmental Impact of Hydroxyl Radicals

The role of hydroxyl radicals in various environmental compartments is crucial for understanding their impact on natural waters, atmosphere, and human health. Research in this area is essential for assessing environmental and health concerns related to these radicals (Gligorovski et al., 2015).

Protein-DNA Complex Studies

Hydroxyl radical footprinting has been used to study the structure of DNA and DNA-protein complexes. This method provides structural details crucial for understanding biological mechanisms and interactions (Jain & Tullius, 2008).

Biomedical Applications of Hydroxyapatite

Nanophase hydroxyapatite has unique properties that make it favorable in orthopedic implant coating or bone substitute filler, due to its high surface-to-volume ratio and biomimetic morphologies (Fox et al., 2012).

Antioxidant Activities in Foods

Studies have shown that spices, including compounds like butylated hydroxytoluene (BHT), possess antioxidative effects, which are important in food preservation and safety (Madsen & Bertelsen, 1995).

The scientific research applications of Hydroxywighteone cover a diverse range of topics. Here's a summary of the findings from various studies:

• Biomaterials and Bone Tissue Engineering : Hydroxyapatite, a primary component of bone, has been extensively studied for its applications in biomaterials and bone tissue engineering. Its biocompatibility and similarity to natural bone make it ideal for use in implants, bone tissue regeneration, and as a drug delivery system. Research has explored its synthesis, functionalization, and applications in fields like magnetic resonance, drug delivery, and treatment of hyperthermia (Haider et al., 2017).

• Medical Imaging and Drug Delivery : High-resolution MRI has been used to investigate fluid flow in biomaterials like hydroxyapatite. This research helps in evaluating factors influencing bone incorporation in porous scaffolds and implants (Swider et al., 2007).

• Hydroxyl Radicals Detection and Environmental Impact : Hydroxyl radicals, powerful oxidizing agents, have significant environmental implications and roles in biological systems. Studies have focused on their detection, sources, sinks, and effects in various environments, including their impact on health and well-being in indoor settings (Gligorovski et al., 2015).

• Protein-DNA Complex Analysis : Hydroxyl radical footprinting is a technique used to study the structure of DNA and DNA-protein complexes. This method provides high-resolution structural details and is useful in evaluating protein structure and identifying conformational changes (Jain & Tullius, 2008).

• Fuel and Engine Performance : Studies have investigated the effects of hydroxy gas (HHO) enrichment on engine performance and exhaust emissions. These researches contribute to understanding the environmental and performance implications of alternative fuels and fuel mixtures in engines (Baltacıoğlu et al., 2019).

• Cervical Interbody Fusion in Orthopedics : Research has compared hydroxyapatite with autografts in cervical interbody fusion, assessing its suitability as a bone graft substitute and its effectiveness in clinical outcomes (McConnell et al., 2002).